Cas no 774190-68-0 (1-Butanol,4-[[(4-ethylphenyl)methyl]amino]-(9CI))

1-Butanol,4-[[(4-ethylphenyl)methyl]amino]-(9CI) structure
774190-68-0 structure
Product Name:1-Butanol,4-[[(4-ethylphenyl)methyl]amino]-(9CI)
CAS No:774190-68-0
MF:C13H21NO
MW:207.311943769455
CID:552389
Update Time:2023-03-29

1-Butanol,4-[[(4-ethylphenyl)methyl]amino]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol,4-[[(4-ethylphenyl)methyl]amino]-
    • 1-Butanol,4-[[(4-ethylphenyl)methyl]amino]-(9CI)
    • 4-[(4-Ethylbenzyl)amino]-1-butanol
    • Inchi: 1S/C13H21NO/c1-2-12-5-7-13(8-6-12)11-14-9-3-4-10-15/h5-8,14-15H,2-4,9-11H2,1H3
    • InChI Key: ZMTOPOLSQMBEHN-UHFFFAOYSA-N
    • SMILES: C(O)CCCNCC1=CC=C(CC)C=C1

Computed Properties

  • Exact Mass: 207.162
  • Monoisotopic Mass: 207.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • PSA: 32.26000
  • LogP: 2.50200
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